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Compound of Interest

Compound Name: Thr8-saralasin

Cat. No.: B15598068

Introduction

Thr8-saralasin, also known as [Sar?, Thr&] Angiotensin Il, is a synthetic analog of Angiotensin |l
(Ang II).[1] It functions as a competitive antagonist of the Angiotensin Il Type 1 (AT1) receptor,
with some reports suggesting it has weak partial agonist activity.[1] Like the more common
analog Saralasin ([Sar?, Ala® Ang 1), Thr8-saralasin is a valuable tool in studying the Renin-
Angiotensin System (RAS). Its primary application in cell culture is to probe the signaling
pathways mediated by Ang Il receptors, making it crucial for research in cardiovascular
physiology, hypertension, and related drug development fields.[2] Some Ang Il analogs,
including saralasin, have also been shown to act as agonists at the Angiotensin Il Type 2 (ATz)
receptor, which often counteracts the effects of AT1 receptor activation.[3][4]

Proper preparation of stock solutions from lyophilized peptide is critical to ensure its stability,
solubility, and biological activity for reproducible experimental results.[5] These notes provide a
detailed protocol for the reconstitution, storage, and preparation of working solutions of Thr8-
saralasin for use in cell culture applications.

Quantitative Data Summary

The following table summarizes the key physicochemical properties and handling
recommendations for Thr8-saralasin and its common analog, Saralasin. Researchers should
always refer to the product-specific datasheet provided by the manufacturer for precise
molecular weight and handling instructions.
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Parameter Value | Recommendation Source(s)
Thr8-saralasin; [Sart, Thrg]

Compound Name ] ) [1]
Angiotensin Il
Saralasin; [Sar?, Ala®]

Related Analog ) ) [6]
Angiotensin Il

Molecular Weight (Saralasin) ~912.05 g/mol (free base) [718]

~987.1 g/mol (acetate hydrate
[71[]

salt)
White to off-white lyophilized

Appearance [9]
powder
Sterile Water, Sterile

Recommended Solvents Phosphate-Buffered Saline [71191[10]
(PBS), DMSO

N ) > 100 mg/mL in Water, DMSO,

Solubility (Saralasin Acetate) [10]
Ethanol

Recommended Stock Conc. 1 mM or 1 mg/mL [7][11]

N -20°C or -80°C for up to 10

Storage (Lyophilized) [11]

years
) Aliguot and store at -20°C (1
Storage (Stock Solution) [10][12]

month) or -80°C (up to 1 year)

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized Thr8-Saralasin
to a 1 mM Stock Solution

This protocol describes the preparation of a concentrated stock solution from a lyophilized

powder. It is crucial to work in a sterile environment (e.g., a laminar flow hood) to prevent

contamination.[5]

Materials:
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e Thr8-saralasin acetate (lyophilized powder)

o Sterile, nuclease-free water or sterile Phosphate-Buffered Saline (PBS), pH 7.2-7.4

e Anhydrous, sterile-filtered DMSO (optional, for peptides difficult to dissolve in aqueous
buffers)

 Sterile, conical polypropylene microcentrifuge tubes

o Calibrated micropipettes and sterile, low-retention tips

» Benchtop microcentrifuge

Procedure:

» Equilibration: Before opening, allow the vial containing the lyophilized peptide to equilibrate
to room temperature for at least 15-20 minutes. This prevents condensation of atmospheric
moisture inside the vial, which can affect peptide stability.[7]

» Centrifugation: Briefly centrifuge the vial at low speed (e.g., 1,000 x g for 1 minute) to ensure
all the lyophilized powder is collected at the bottom of the vial.[11][13]

e Solvent Calculation: Calculate the volume of solvent required to achieve a 1 mM stock
solution. Use the molecular weight specified on the manufacturer's certificate of analysis
(CoA). The acetate salt form is commonly supplied.

o Formula: Volume (pL) = [Weight of Peptide (mg) / MW of Peptide ( g/mol )] x 1,000,000

o Example Calculation (assuming 1 mg of Saralasin Acetate, MW = 987.1 g/mol ):

= Volume (uL) =[1 mg/987.1 g/mol ] x 1,000,000 = 1013 pL

o Reconstitution: Aseptically add the calculated volume of sterile water or PBS to the vial.

 Dissolution: Gently swirl or pipette the solution up and down to dissolve the peptide
completely. Avoid vigorous shaking or vortexing, as this can cause aggregation or
degradation of the peptide.[5][7] If the peptide is difficult to dissolve, gentle warming or
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extended mixing may be required.[5] For peptides with high hydrophobicity, DMSO can be
used as the initial solvent.

 Inspection: Visually inspect the solution to ensure it is clear and free of any particulates.[5] If
particulates are present, the solution can be filtered through a 0.22 um sterile syringe filter.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the peptide, dispense
the stock solution into single-use, sterile microcentrifuge tubes.[7][10]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 1 year).[10][12] Clearly label all aliquots with the compound name,
concentration, and date of preparation.

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol outlines the dilution of the 1 mM stock solution into cell culture medium for
treating cells.

Procedure:

e Thaw a single aliquot of the 1 mM Thr8-saralasin stock solution on ice or at room
temperature.

o Determine the final concentration required for your experiment (e.g., 1 uM, 100 nM).

o Perform a serial dilution or a single dilution step into sterile, pre-warmed cell culture medium
to achieve the desired final concentration.

o Example Dilution (to prepare 1 mL of 1 pM working solution from a 1 mM stock):
= Dilute the 1 mM stock solution 1:1000.
» Add 1 pL of the 1 mM stock solution to 999 L of cell culture medium.

» Gently mix the working solution by inverting the tube or pipetting.
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« Itis highly recommended to prepare working solutions fresh for each experiment and use
them immediately for optimal results.[7]

Visualizations

Stock Solution Preparation

Apply to Cell Culture

Click to download full resolution via product page

Caption: Workflow for preparing Thr8-saralasin stock and working solutions.
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Caption: Angiotensin Il receptor signaling and points of Thr8-saralasin action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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